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Compound of Interest

Compound Name: H-DL-Phe(4-NO2)-OH

Cat. No.: B555235 Get Quote

An In-depth Technical Guide to H-DL-Phe(4-
NO2)-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and

applications of H-DL-Phe(4-NO2)-OH, also known as DL-4-Nitrophenylalanine. This non-

proteinogenic amino acid is a valuable tool in various research and development fields,

particularly in peptide synthesis and the study of protein structure and function.

Chemical Structure and Properties
H-DL-Phe(4-NO2)-OH is a derivative of the essential amino acid phenylalanine, characterized

by a nitro group (-NO2) substituted at the para-position (position 4) of the phenyl ring. This

modification significantly alters the electronic and steric properties of the amino acid, making it

a useful probe in biochemical and pharmaceutical research.[1][2]

The chemical structure of H-DL-Phe(4-NO2)-OH is as follows:

Physicochemical Properties

A summary of the key physicochemical properties of H-DL-Phe(4-NO2)-OH is presented in the

table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b555235?utm_src=pdf-interest
https://www.benchchem.com/product/b555235?utm_src=pdf-body
https://www.benchchem.com/product/b555235?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/13706
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophenylalanine
https://www.benchchem.com/product/b555235?utm_src=pdf-body
https://www.benchchem.com/product/b555235?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name
2-amino-3-(4-

nitrophenyl)propanoic acid
[1][2]

Synonyms
DL-4-Nitrophenylalanine, H-

DL-p-nitrophenylalanine
[2]

CAS Number 2922-40-9 [3]

Molecular Formula C9H10N2O4 [1][3]

Molecular Weight 210.19 g/mol [1][3]

Appearance White to yellow solid powder [3]

Melting Point 236-237 °C (decomposes)

Solubility
Soluble in 1 M NaOH (25

mg/mL)
[3][4][5]

pKa (of DL-Phenylalanine) pK1 = 2.58, pK2 = 9.24 [6]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[3]

Spectroscopic Data

Mass Spectrometry: The mass spectrum of H-DL-Phe(4-NO2)-OH shows a precursor ion

[M+H]+ at m/z 211.0713.[2]

Infrared (IR) Spectroscopy: The FTIR spectrum, typically recorded as a KBr disc or mull,

shows characteristic peaks for the amino acid functional groups and the nitro group.[2][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides information about the chemical environment

of the hydrogen atoms in the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/13706
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophenylalanine
https://www.medchemexpress.com/h-dl-phe-4-no2-oh.html
https://pubchem.ncbi.nlm.nih.gov/compound/13706
https://www.medchemexpress.com/h-dl-phe-4-no2-oh.html
https://pubchem.ncbi.nlm.nih.gov/compound/13706
https://www.medchemexpress.com/h-dl-phe-4-no2-oh.html
https://www.medchemexpress.com/h-dl-phe-4-no2-oh.html
https://www.medchemexpress.com/h-dl-phe-4-no2-oh.html
https://www.medchemexpress.com/h-dl-phe-4-no2-oh.html?locale=ja-JP
https://www.medchemexpress.com/h-dl-phe-4-no2-oh.html?locale=ko-KR
https://pubchem.ncbi.nlm.nih.gov/compound/L-Phenylalanine
https://www.medchemexpress.com/h-dl-phe-4-no2-oh.html
https://www.benchchem.com/product/b555235?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophenylalanine
https://spectrabase.com/spectrum/GhKJ4LtLQiV
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR: The carbon-13 NMR spectrum reveals the different carbon environments within

the molecule. The chemical shifts are influenced by the electron-withdrawing nitro group

on the phenyl ring.[8][9]

Synthesis
H-DL-Phe(4-NO2)-OH can be synthesized by the nitration of DL-phenylalanine using a mixture

of concentrated nitric acid and sulfuric acid. Careful control of the reaction temperature is

crucial to favor the formation of the para-substituted product and minimize the formation of

ortho- and meta-isomers.

Biological Activity and Applications
While the prompt's initial context mentioned "ergogenic supplements," this appears to be a

general classification from a supplier and not a specific, documented biological role for H-DL-
Phe(4-NO2)-OH.[3] The primary utility of this compound lies in its application as a specialized

tool in research and development.

Unnatural Amino Acid Incorporation

H-DL-Phe(4-NO2)-OH, particularly its individual enantiomers, is widely used as an unnatural

amino acid for incorporation into proteins. This is typically achieved through amber suppression

technology, where an orthogonal tRNA/aminoacyl-tRNA synthetase pair is used to recognize

the unnatural amino acid and insert it in response to a UAG stop codon in the mRNA

sequence.[10][11]

Fluorescence Quenching and FRET

The nitro group on the phenyl ring of 4-nitrophenylalanine makes it an effective fluorescence

quencher.[12] This property is utilized in Förster Resonance Energy Transfer (FRET) studies to

probe protein conformation, dynamics, and interactions.[13][14] When placed in proximity to a

fluorescent amino acid, such as tryptophan, the fluorescence of the donor is quenched by the

4-nitrophenylalanine acceptor. Changes in the distance between the donor and acceptor, due

to conformational changes in the protein, can be monitored by changes in fluorescence

intensity.

Signaling Pathway Diagrams
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While direct involvement of H-DL-Phe(4-NO2)-OH in specific signaling pathways is not

extensively documented, its incorporation into peptides and proteins can be used to study

various cellular processes. For example, a peptide containing 4-nitrophenylalanine could be

designed as a substrate for a specific protease involved in a signaling cascade. The cleavage

of the peptide can be monitored by the de-quenching of a fluorescent group, providing a means

to assay the activity of the protease and, by extension, the signaling pathway.

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) using Fmoc-DL-Phe(4-NO2)-OH

This protocol outlines the manual solid-phase synthesis of a peptide containing a DL-4-

nitrophenylalanine residue using Fmoc chemistry.

Materials:

Rink amide resin

Fmoc-DL-Phe(4-NO2)-OH

Other Fmoc-protected amino acids

N,N'-Diisopropylcarbodiimide (DIC)

OxymaPure®

Piperidine solution (20% in DMF)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Triisopropylsilane (TIS)

Water
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Diethyl ether

Procedure:

Resin Swelling: Swell the Rink amide resin in DMF for 1 hour in a reaction vessel.

Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20%

piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

Amino Acid Coupling:

Dissolve Fmoc-DL-Phe(4-NO2)-OH (3 eq), DIC (3 eq), and OxymaPure® (3 eq) in DMF.

Add the activation mixture to the deprotected resin and agitate for 2 hours.

Wash the resin with DMF and DCM.

Repeat Deprotection and Coupling: Repeat steps 2 and 3 for each subsequent amino acid in

the peptide sequence.

Final Deprotection: After the final coupling step, remove the N-terminal Fmoc group as

described in step 2.

Cleavage and Side-Chain Deprotection:

Wash the resin with DCM and dry under vacuum.

Treat the resin with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5) for 2-3 hours.

Filter the resin and collect the filtrate.

Peptide Precipitation and Purification:

Precipitate the peptide from the filtrate by adding cold diethyl ether.

Centrifuge to pellet the peptide, wash with cold ether, and dry.

Purify the crude peptide by reverse-phase HPLC.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow Diagrams
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Cellular Machinery
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Conclusion
H-DL-Phe(4-NO2)-OH is a versatile synthetic amino acid with significant applications in peptide

and protein research. Its unique properties, stemming from the presence of the nitro group,

enable detailed investigations into protein structure, function, and dynamics. The protocols and

information provided in this guide serve as a valuable resource for researchers looking to utilize

this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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